Cas no 157414-03-4 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI))
![4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI) structure](https://www.kuujia.com/scimg/cas/157414-03-4x500.png)
157414-03-4 structure
Product name:4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI)
4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI)
- (2S)-2-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-8,8-dimethyl-2,3-dihydro-4H,8H-pyrano[2,3-f]chromen-4-one
- (2S)-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8,8-dimethyl-2,3-dihydropyrano[2,3-f]chromen-4-one
- 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-...
- shinflavanone
- BDBM50267182
- (2S)-4'-Hydroxy-3'-prenyl-6'',6''-dimethylpyrano[2'',3'':7,8]flavanone
- CHEBI:175117
- 157414-03-4
- LMPK12140058
- SCHEMBL14100974
- (2S)-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8,8-dimethyl-2,3-dihydropyrano[2,3-]chromen-4-one
- DTXSID80166259
- CHEMBL590635
- CHEMBL34331
- NEIURIYDQMKXIG-UHFFFAOYSA-N
- 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8,8-dimethyl-, (2S)-
- 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-
- 2-[4-Hydroxy-3-(3-methylbut-2-enyl)phenyl]-8,8-dimethyl-2,3-dihydropyrano[2,3-f]chromen-4-one
- 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (S)-
- (S)-2-(4-Hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-8,8-dimethyl-2,3-dihydropyrano[2,3-f]chromen-4(8H)-one
-
- Inchi: InChI=1S/C25H26O4/c1-15(2)5-6-16-13-17(7-9-20(16)26)23-14-21(27)18-8-10-22-19(24(18)28-23)11-12-25(3,4)29-22/h5,7-13,23,26H,6,14H2,1-4H3/t23-/m0/s1
- InChI Key: NEIURIYDQMKXIG-QHCPKHFHSA-N
- SMILES: C/C(=C/CC1=C(O)C=CC([C@@H]2CC(=O)C3=C(C4C=CC(C)(C)OC=4C=C3)O2)=C1)/C
Computed Properties
- Exact Mass: 390.183
- Monoisotopic Mass: 390.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.176
- Boiling Point: 582.9°Cat760mmHg
- Flash Point: 199.8°C
- Refractive Index: 1.593
4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI) Related Literature
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
-
Zhenfei You,Zeping Yang,Yu Chen,Lei Zhang RSC Adv., 2021,11, 18068-18073
-
Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
-
Stephen Hanessian,Juan Pablo Maianti,Vu Linh Ly,Benoît Deschênes-Simard Chem. Sci., 2012,3, 249-256
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
157414-03-4 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI)) Related Products
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